Cas no 1870972-28-3 (2-bromo-5-iodo-N-propylbenzene-1-sulfonamide)

• Product Name: 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide
• CAS No: 1870972-28-3
• MF: C₉H₁₁BrINO₂S
• MW: 404.062612771988
• CID: 6385401
• PubChem ID: 165795929
• Update Time: 2025-08-02

2-bromo-5-iodo-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide
• 1870972-28-3
• EN300-1452709

• Inchi： 1S/C9H11BrINO2S/c1-2-5-12-15(13,14)9-6-7(11)3-4-8(9)10/h3-4,6,12H,2,5H2,1H3
• InChI Key： VJFGAZQHKUXMCO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)S(NCCC)(=O)=O)Br

Computed Properties

• Exact Mass: 402.87386g/mol
• Monoisotopic Mass: 402.87386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide

2-Bromo-5-Iodo-N-Propylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1870972-28-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine, iodine, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with potential uses in drug discovery, material synthesis, and advanced chemical research.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their ability to modulate enzyme activity and target specific biological pathways. The bromo and iodo substituents on the benzene ring further enhance the compound's reactivity and selectivity, making it a valuable precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anti-inflammatory agents, and cancer therapeutic agents.

One of the most intriguing aspects of 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide is its ability to participate in cross-coupling reactions, a critical area in modern organic synthesis. The bromine and iodine substituents serve as excellent leaving groups, enabling the formation of diverse carbon-heteroatom bonds. This property has been leveraged in the synthesis of advanced materials, including polymers and nanoparticles with tailored electronic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The use of propylamine as a nucleophile introduces the sulfonamide group, while controlled substitution patterns ensure the placement of bromine and iodine at specific positions on the benzene ring. This method ensures high purity and structural integrity, which are essential for its application in demanding research environments.

From an environmental perspective, 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

Looking ahead, the compound's potential applications are vast. Its role in drug delivery systems is being explored, with promising results in enhancing drug solubility and bioavailability. Additionally, its use in catalysis has opened new avenues for asymmetric synthesis, enabling the production of chiral compounds with high enantioselectivity.

In conclusion, 2-bromo-5-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1870972-28-3) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, reactivity, and versatility make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of chemistry and materials science.